Cas no 91397-84-1 (4-Chloro-5,6-dimethyl-2-phenylpyrimidine)

• Product Name: 4-Chloro-5,6-dimethyl-2-phenylpyrimidine
• CAS No: 91397-84-1
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 3522677
• PubChem ID: 13487935
• Update Time: 2025-04-21

4-Chloro-5,6-dimethyl-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 4-CHLORO-5,6-DIMETHYL-2-PHENYL-
• 4-Chloro-5,6-dimethyl-2-phenylpyrimidine
• SCHEMBL7503985
• AKOS010223750
• QZYNVGZXXXRNIG-UHFFFAOYSA-N
• 4-chloro-5,6-dimethyl-2-phenyl-pyrimidine
• 91397-84-1

• Inchi： 1S/C12H11ClN2/c1-8-9(2)14-12(15-11(8)13)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： QZYNVGZXXXRNIG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(C)=C(C)C(Cl)=N1

Computed Properties

• Exact Mass: 218.0610761Da
• Monoisotopic Mass: 218.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines